3beta-HYDROXYDEOXODIHYDRODEOXYGEDUNIN
Overview
Description
Acetic acid [(1R,5R,8S,12aR)-1-(3-furanyl)-8-hydroxy-4b,7,7,10a,12a-pentamethyl-3-oxo-1,5,6,6a,8,9,10,10b,11,12-decahydronaphtho[2,1-f][2]benzopyran-5-yl] ester is an organooxygen compound and an organic heterotricyclic compound.
Scientific Research Applications
Enzymatic Function and Biochemical Applications
- Flavanone 3beta-Hydroxylase Studies : Research on flavanone 3beta-hydroxylase, an enzyme closely related in function to 3beta-hydroxydeoxodihydrodeoxygedunin, provides insights into the enzymatic processes involved in flavonol, anthocyanin, and catechin biosynthesis. This enzyme is key in the conversion of flavanones to dihydroflavonols, playing a significant role in plant biochemistry and potential applications in metabolic engineering for enhanced flavonoid production (Lukačin et al., 2000).
Physiological and Genetic Research
- Steroidogenesis in Human Health and Disease : Research into 3beta-hydroxysteroid dehydrogenases, closely related to this compound, contributes significantly to our understanding of steroid hormone synthesis in humans. These studies are crucial for understanding various genetic disorders like congenital adrenal hyperplasia and the development of potential therapeutic interventions (Simard et al., 2005).
Structural Biology and Drug Design
- Enzyme Structure and Substrate Specificity : Studies on the structure of bacterial 3beta/17beta-hydroxysteroid dehydrogenases, which share functional similarities with this compound, inform the design of steroid-based drugs. Understanding the substrate binding and catalytic mechanisms of these enzymes can guide the development of novel pharmaceutical agents (Benach et al., 2002).
Clinical Research and Diagnostics
- Role in Human Congenital Disorders : Mutations in genes encoding enzymes similar to this compound are implicated in disorders like Greenberg skeletal dysplasia and Pelger-Huët anomaly. This research is foundational for genetic diagnosis and management of these rare conditions (Waterham et al., 2003).
Properties
Molecular Formula |
C28H38O6 |
|---|---|
Molecular Weight |
470.6 g/mol |
IUPAC Name |
[(1R,5R,8S,12aR)-1-(furan-3-yl)-8-hydroxy-4b,7,7,10a,12a-pentamethyl-3-oxo-1,5,6,6a,8,9,10,10b,11,12-decahydronaphtho[2,1-f]isochromen-5-yl] acetate |
InChI |
InChI=1S/C28H38O6/c1-16(29)33-22-13-19-25(2,3)21(30)8-11-26(19,4)18-7-10-27(5)20(28(18,22)6)14-23(31)34-24(27)17-9-12-32-15-17/h9,12,14-15,18-19,21-22,24,30H,7-8,10-11,13H2,1-6H3/t18?,19?,21-,22+,24-,26?,27+,28?/m0/s1 |
InChI Key |
FJIIOEQLAAKWEL-VISHRWGOSA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1CC2C([C@H](CCC2(C3C1(C4=CC(=O)O[C@H]([C@@]4(CC3)C)C5=COC=C5)C)C)O)(C)C |
SMILES |
CC(=O)OC1CC2C(C(CCC2(C3C1(C4=CC(=O)OC(C4(CC3)C)C5=COC=C5)C)C)O)(C)C |
Canonical SMILES |
CC(=O)OC1CC2C(C(CCC2(C3C1(C4=CC(=O)OC(C4(CC3)C)C5=COC=C5)C)C)O)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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